N-(2-ethoxyphenyl)-2-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)acetamide
• InChI: InChI=1S/C16H16N4O2S/c1-2-22-13-8-4-3-7-12(13)17-15(21)11-23-16-19-18-14-9-5-6-10-20(14)16/h3-10H,2,11H2,1H3,(H,17,21)
• InChI Key: PJEMSRMZALVZAS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NN=C3N2C=CC=C3
• Molecular Formula: C16H16N4O2S
• Molecular Weight: 328.4 g/mol

Description

N-(2-ethoxyphenyl)-2-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)acetamide, also known as ETP-46464, is a novel compound with potential therapeutic applications. It belongs to the class of triazolopyridines and has been synthesized using specific methods. In

Scientific Research Applications

Anticancer Applications

Studies on compounds structurally related to N-(2-ethoxyphenyl)-2-([1,2,4]triazolo[4,3-a]pyridin-3-ylsulfanyl)acetamide have shown significant potential in cancer treatment. For instance, derivatives of triazolopyridine, modified by replacing the acetamide group with an alkylurea moiety, have demonstrated potent antiproliferative activities against human cancer cell lines. These modifications not only retained the compounds' ability to inhibit PI3Ks and mTOR but also significantly reduced their acute oral toxicity, making them promising anticancer agents with low toxicity (Wang et al., 2015).

Antimicrobial and Insecticidal Uses

The synthesis and assessment of heterocycles incorporating thiadiazole moieties against the cotton leafworm, Spodoptera littoralis, reveal the insecticidal potential of these compounds. This suggests that related triazolopyridine derivatives could also be explored for their insecticidal or antimicrobial activities, indicating a broad scope for scientific research applications in agriculture and public health (Fadda et al., 2017).

Pharmaceutical Research and Development

The preparation of triazolo[1,5-c]pyrimidines as potential antiasthma agents highlights the therapeutic potential of triazolopyridine derivatives in treating respiratory conditions. This research demonstrates the process of converting chloropyrimidines to hydrazinopyrimidines, followed by cyclization to produce triazolopyrimidines, which were effective as mediator release inhibitors (Medwid et al., 1990).